5-(2-methoxybenzylidene)-2-(4-methyl-1-piperidinyl)-1,3-thiazol-4(5H)-one

• IUPAC Name: (5Z)-5-[(2-methoxyphenyl)methylidene]-2-(4-methylpiperidin-1-yl)-1,3-thiazol-4-one
• InChI: InChI=1S/C17H20N2O2S/c1-12-7-9-19(10-8-12)17-18-16(20)15(22-17)11-13-5-3-4-6-14(13)21-2/h3-6,11-12H,7-10H2,1-2H3/b15-11-
• InChI Key: RZTGIMMUYNYDOO-PTNGSMBKSA-N
• Canonical SMILES: CC1CCN(CC1)C2=NC(=O)C(=CC3=CC=CC=C3OC)S2
• Isomeric SMILES: CC1CCN(CC1)C2=NC(=O)/C(=C/C3=CC=CC=C3OC)/S2
• Molecular Formula: C17H20N2O2S
• DSSTOX Substance ID: DTXSID501326197
• Molecular Weight: 316.4 g/mol
• Solubility: 35 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 340220-47-5

Description

5-(2-methoxybenzylidene)-2-(4-methyl-1-piperidinyl)-1,3-thiazol-4(5H)-one, also known as MPTP, is a chemical compound that has been widely used in scientific research. It is a thiazole derivative that has been synthesized and studied for its potential applications in various fields of research.

Mechanism of Action

The mechanism of action of 5-(2-methoxybenzylidene)-2-(4-methyl-1-piperidinyl)-1,3-thiazol-4(5H)-one involves its conversion to MPP+ (1-methyl-4-phenylpyridinium) by the enzyme monoamine oxidase B (MAO-B). MPP+ is a potent neurotoxin that selectively damages dopaminergic neurons in the substantia nigra of the brain. This leads to a decrease in dopamine levels and the development of Parkinson's disease-like symptoms.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its neurotoxic effects on dopaminergic neurons. This compound-induced neurotoxicity leads to a decrease in dopamine levels in the brain, which is associated with the development of Parkinson's disease-like symptoms. In addition, this compound has been shown to induce oxidative stress and inflammation, which may contribute to its neurotoxic effects.

Advantages and Limitations for Lab Experiments

5-(2-methoxybenzylidene)-2-(4-methyl-1-piperidinyl)-1,3-thiazol-4(5H)-one has several advantages for lab experiments, including its ability to selectively damage dopaminergic neurons and its reproducibility. However, there are also limitations to its use, including its potential toxicity and the need for careful handling of the reagents. In addition, the use of this compound as a model for Parkinson's disease has been criticized for its lack of similarity to the human disease.

Future Directions

There are several future directions for the study of 5-(2-methoxybenzylidene)-2-(4-methyl-1-piperidinyl)-1,3-thiazol-4(5H)-one, including the development of new drugs based on its structure, the study of its potential anticancer properties, and the development of new models for Parkinson's disease. In addition, the use of this compound as a tool in the study of protein-ligand interactions may lead to the development of new drugs and therapies for a variety of diseases.

Synthesis Methods

5-(2-methoxybenzylidene)-2-(4-methyl-1-piperidinyl)-1,3-thiazol-4(5H)-one can be synthesized through a multistep process starting with 2-methoxybenzaldehyde and 4-methylpiperidine. The synthesis involves the condensation of the aldehyde and piperidine followed by cyclization to form the thiazole ring. The final step involves the addition of a methoxy group to the benzylidene moiety. The synthesis of this compound is a complex process that requires expertise and careful handling of the reagents.

Scientific Research Applications

5-(2-methoxybenzylidene)-2-(4-methyl-1-piperidinyl)-1,3-thiazol-4(5H)-one has been widely used in scientific research for its potential applications in various fields. It has been studied for its neurotoxic effects on dopaminergic neurons, which has led to its use as a model for Parkinson's disease. This compound has also been studied for its potential anticancer properties and its ability to inhibit the growth of cancer cells. In addition, this compound has been used as a ligand in the development of new drugs and as a tool in the study of protein-ligand interactions.